Cas no 90001-13-1 (2,2-diethylazetidine hydrochloride)

• Product Name: 2,2-diethylazetidine hydrochloride
• CAS No: 90001-13-1
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• CID: 4664356
• PubChem ID: 137698657
• Update Time: 2025-10-29

2,2-diethylazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-diethylazetidine hydrochloride

• Inchi： 1S/C7H15N.ClH/c1-3-7(4-2)5-6-8-7;/h8H,3-6H2,1-2H3;1H
• InChI Key： MTXOOTIPSOFMSL-UHFFFAOYSA-N
• SMILES： C(C1(NCC1)CC)C.Cl

Additional information on 2,2-diethylazetidine hydrochloride

Exploring the Versatility and Applications of 2,2-Diethylazetidine Hydrochloride (CAS No. 90001-13-1)

In the realm of organic chemistry and pharmaceutical research, 2,2-diethylazetidine hydrochloride stands out as a compound of significant interest due to its unique structural properties and broad utility. With the CAS number 90001-13-1, this compound is a hydrochloride salt form of 2,2-diethylazetidine, featuring a four-membered azetidine ring substituted with two ethyl groups at the 2-position. This molecular architecture imparts notable stability and reactivity, making it a valuable intermediate in synthetic pathways. Researchers and industry professionals often seek information on 2,2-diethylazetidine hydrochloride uses and 2,2-diethylazetidine hydrochloride synthesis, reflecting its importance in developing novel materials and bioactive molecules. As sustainability and green chemistry gain traction, compounds like this are increasingly studied for their potential in eco-friendly processes, aligning with global trends toward reducing environmental impact in chemical manufacturing.

The chemical properties of 2,2-diethylazetidine hydrochloride contribute to its versatility. The azetidine ring, a saturated heterocycle containing nitrogen, allows for nucleophilic substitution reactions, while the ethyl groups enhance lipophilicity, influencing solubility and bioavailability. This makes it a candidate for applications in drug discovery, where modifications can lead to compounds with improved pharmacokinetic profiles. Common queries such as azetidine derivatives in medicine and nitrogen heterocycles applications highlight user interest in how such structures are leveraged to address health challenges, including antimicrobial resistance and neurodegenerative diseases. Additionally, the compound's role in catalysis and material science is explored, with studies focusing on its use in polymer synthesis and as a ligand in coordination chemistry, catering to searches like heterocyclic compounds in materials science and organic synthesis intermediates.

Applications of 2,2-diethylazetidine hydrochloride span multiple industries, underscoring its interdisciplinary relevance. In pharmaceuticals, it serves as a building block for developing small molecule inhibitors and therapeutic agents, particularly in oncology and central nervous system disorders. For instance, researchers investigate its incorporation into molecules that target specific enzymes or receptors, responding to popular search terms like drug design with azetidines and pharmaceutical intermediates market. Beyond medicine, this compound finds use in agrochemicals for creating novel pesticides with enhanced efficacy and lower environmental persistence, a topic often searched as sustainable agrochemical development. Moreover, in the field of materials science, it aids in synthesizing advanced polymers and coatings that offer improved durability and functionality, aligning with trends in smart materials innovation and green technology solutions.

Market dynamics and research trends for 2,2-diethylazetidine hydrochloride reflect growing demand driven by innovation in biotechnology and materials engineering. The global market for fine chemicals and specialty intermediates is expanding, with compounds like this seeing increased adoption due to their role in high-value products. Searches such as chemical intermediate suppliers and research chemicals demand 2023 indicate user curiosity about availability and commercial aspects. Recent advancements in synthetic methodologies, including microwave-assisted synthesis and flow chemistry, have made production more efficient and scalable, addressing concerns related to cost and sustainability. This ties into broader discussions on circular economy in chemistry and AI-driven drug discovery, where machine learning models predict optimal synthetic routes, enhancing productivity and reducing waste. As industries prioritize ESG (Environmental, Social, and Governance) criteria, compounds with versatile applications and lower ecological footprints are gaining prominence.

In conclusion, 2,2-diethylazetidine hydrochloride (CAS 90001-13-1) is a multifaceted compound with significant implications across pharmaceuticals, agrochemicals, and materials science. Its structural features enable diverse functionalizations, making it a cornerstone in modern synthetic chemistry. By addressing common user queries like applications of azetidine compounds and future trends in heterocyclic chemistry, this overview highlights its relevance in contemporary research and industry. As innovation continues, this compound is poised to play a pivotal role in developing sustainable and effective solutions, contributing to global efforts in health, agriculture, and technology. For those interested in deeper exploration, further reading on synthetic strategies for nitrogen heterocycles and commercial uses of specialty chemicals is recommended to stay abreast of evolving applications and market opportunities.